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Compound of Interest

Compound Name: benzhydryl N-phenylcarbamate

CAS No.: 36957-49-0

Cat. No.: B14663561

Get Quote

Executive Summary: Immediate Action Protocol
Benzhydryl N-phenylcarbamate (CAS: 34197-71-2, analog) is a lipophilic organic carbamate

often used as a research intermediate.[1] Due to the carbamate moiety's potential for

cholinesterase inhibition and the compound's significant aquatic toxicity, it must be handled as

Hazardous Chemical Waste destined for high-temperature incineration.[1]

Do Not: Dispose of down drains, trash, or via evaporation.

Do Not: Mix with strong oxidizers or acids (risk of hydrolysis/exothermic reaction).[1]

Primary Disposal Path: Solid waste lab pack or organic solvent stream (if dissolved).[1]

Chemical Profile & Hazard Identification
To ensure safe handling, one must understand the physicochemical properties driving the

disposal logic.[2] Benzhydryl N-phenylcarbamate combines a bulky, lipophilic diphenylmethyl

(benzhydryl) group with a carbamate linkage.[1]
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Physicochemical Properties & Hazards
Property Specification Disposal Implication

Structure Ph-NH-CO-O-CH(Ph)₂

High carbon content; suitable

for fuel blending/incineration.

[1]

Physical State Solid (Off-white powder)
Dispose as solid waste to

minimize volume.[1]

Solubility
Low in water; High in organics

(DMSO, DCM)

Zero drain disposal. Rinsing

requires organic solvents.[1]

Reactivity
Incompatible with strong

oxidizers/acids

Segregate from nitric acid,

perchlorates, and peroxides.[1]

Toxicity Profile
Potential Cholinesterase

Inhibitor

Treat as toxic (H302, H315,

H319).[1]

Environmental
Aquatic Chronic Toxicity

(H410)

Strict containment to prevent

environmental leaching.[1][3]

[4]

Scientist's Note: While specific LD50 data for this exact derivative may be sparse, structurally

related carbamates exhibit bioactivity.[1] The "Precautionary Principle" dictates handling this as

a toxic, environmentally persistent substance [1].[1]

Pre-Disposal Stabilization & Segregation
Before initiating the disposal workflow, the material must be stabilized and segregated.[2] This

prevents cross-reactivity in waste drums.[1]

Segregation Logic
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Group A (Compatible): Non-halogenated organic solids, other stable carbamates, amides.

Group B (Incompatible - DO NOT MIX):

Strong Acids: Can hydrolyze the carbamate, releasing amines and CO₂.

Oxidizers: Potential fire hazard due to the organic backbone.[1]

Aqueous Waste: The compound is insoluble; mixing creates a biphasic mess that

complicates incineration.[1]

Packaging Requirements
Primary Container: Use the original glass or HDPE container if intact.[1] If transferring, use a

wide-mouth HDPE jar with a screw-top lid.[1]

Labeling: Must be labeled "Hazardous Waste" with the specific chemical name clearly

printed.[1][5] Do not use abbreviations/formulas (e.g., write "Benzhydryl N-
phenylcarbamate," not "BNPC").

State: Clearly mark as "SOLID" or "LIQUID" (if in solution).

Step-by-Step Disposal Workflow
This workflow ensures compliance with EPA RCRA standards and minimizes personnel

exposure.[1]

Workflow Visualization
The following diagram outlines the decision logic for disposing of Benzhydryl N-
phenylcarbamate.
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Waste Generation:
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Figure 1: Decision matrix for the safe disposal of Benzhydryl N-phenylcarbamate,

distinguishing between solid waste and solution-phase waste.[1]

Detailed Protocols
Protocol A: Solid Waste (Preferred)
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PPE: Wear nitrile gloves (double-gloved recommended), safety goggles, and a lab coat.[1]

Use a fume hood to prevent inhalation of dust.[1][3]

Collection: Transfer waste powder into a dedicated solid waste container (clear glass or

HDPE).

Labeling: Affix a hazardous waste tag. Check "Toxic" and "Irritant".[1][4][6]

Storage: Store in a satellite accumulation area (SAA) until pickup.

Protocol B: Liquid Waste (Solutions)
Compatibility Check: Ensure the solvent (e.g., Dichloromethane, Ethyl Acetate) is compatible

with the waste stream.

Transfer: Pour into the "Organic Solvents" carboy.

Concentration: If the concentration of Benzhydryl N-phenylcarbamate is >5%, note this on

the waste tag, as it may alter the incineration profile (high nitrogen content).[1]

Protocol C: Empty Container Management[1]
Solvent Rinse: Do not use water.[1] Rinse the empty vessel 3 times with a small volume of

acetone or ethanol.[1]

Disposal of Rinsate: Pour the solvent rinsate into the Liquid Waste container (Protocol B).[1]

Defacing: Deface the original label and mark "Empty" before disposing of the glass/plastic in

the designated glass trash or recycling, depending on institutional policy.

Regulatory Compliance (RCRA & EPA)
In the United States, this compound falls under the "Cradle-to-Grave" management system.[1]

RCRA Classification: While not explicitly listed as a P- or U-list waste by name, it is regulated

as a Characteristic Waste if it exhibits toxicity, or more commonly, as non-regulated

hazardous chemical waste requiring incineration.[1]
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Waste Code: If dissolved in ignitable solvents, use D001. If toxic characteristics are

determined via TCLP (rare for this specific intermediate), apply D006 (Cadmium) etc., but

usually, it is classified under general organic lab packs.[1]

Sewer Ban: Strictly prohibited from sewer disposal under the Clean Water Act due to aquatic

toxicity (H410).[1]

Emergency Response
Spill Procedure:

Evacuate & Ventilate: If a large amount of dust is airborne, evacuate the immediate area.[1]

PPE: Don N95 respirator (or half-mask with organic vapor/particulate cartridges), goggles,

and nitrile gloves.[1]

Containment:

Solid: Cover with wet paper towels (using a compatible solvent like ethanol) to prevent

dust dispersal, then scoop into a waste bag.

Liquid: Absorb with vermiculite or sand.[1] Do not use combustible materials (sawdust) if

oxidizers are present nearby.[1]

Decontamination: Wipe surfaces with ethanol or acetone, followed by soap and water.[1]

Dispose of all cleanup materials as hazardous waste [2].[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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